Cas no 62262-11-7 (Benzoic acid, 2,4-dimethyl-, 3,5-dimethylphenyl ester)

• Product Name: Benzoic acid, 2,4-dimethyl-, 3,5-dimethylphenyl ester
• CAS No: 62262-11-7
• MF: C₁₇H₁₈O₂
• MW: 254.323625087738
• CID: 451959
• PubChem ID: 20341516
• Update Time: 2025-04-19

Benzoic acid, 2,4-dimethyl-, 3,5-dimethylphenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,4-dimethyl-, 3,5-dimethylphenyl ester
• (3,5-dimethylphenyl) 2,4-dimethylbenzoate
• 3,5-Dimethylphenyl 2,4-dimethylbenzoate
• SCHEMBL11489237
• 62262-11-7
• DTXSID80605693

• Inchi： 1S/C17H18O2/c1-11-5-6-16(14(4)8-11)17(18)19-15-9-12(2)7-13(3)10-15/h5-10H,1-4H3
• InChI Key： BMAYJZCKVOIFGC-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(C)=CC=1C)=O)C1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 254.13074
• Monoisotopic Mass: 254.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3